Cas no 1602959-02-3 (2,2-difluoro-1-(2-methylquinolin-6-yl)ethan-1-amine)

• Product Name: 2,2-difluoro-1-(2-methylquinolin-6-yl)ethan-1-amine
• CAS No: 1602959-02-3
• MF: C₁₂H₁₂F₂N₂
• MW: 222.233889579773
• CID: 6206157
• PubChem ID: 105379547
• Update Time: 2025-05-23

2,2-difluoro-1-(2-methylquinolin-6-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-methylquinolin-6-yl)ethan-1-amine
• 1602959-02-3
• EN300-1934915

• Inchi： 1S/C12H12F2N2/c1-7-2-3-8-6-9(11(15)12(13)14)4-5-10(8)16-7/h2-6,11-12H,15H2,1H3
• InChI Key： OEXDQTSUIZJMCG-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC2C(=CC=C(C)N=2)C=1)N)F

Computed Properties

• Exact Mass: 222.09685472g/mol
• Monoisotopic Mass: 222.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9Ų

Additional information on 2,2-difluoro-1-(2-methylquinolin-6-yl)ethan-1-amine

Comprehensive Overview of 2,2-difluoro-1-(2-methylquinolin-6-yl)ethan-1-amine (CAS No. 1602959-02-3)

2,2-difluoro-1-(2-methylquinolin-6-yl)ethan-1-amine (CAS No. 1602959-02-3) is a fluorinated quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a 2-methylquinolin-6-yl core linked to a difluoroethylamine moiety, which enhances its potential for bioactivity. Researchers are particularly interested in its applications as a building block for drug discovery and material science intermediates. Its fluorine substitution is a key factor in improving metabolic stability and binding affinity, making it a valuable candidate for further study.

In recent years, the demand for fluorinated organic compounds like 2,2-difluoro-1-(2-methylquinolin-6-yl)ethan-1-amine has surged, driven by their versatility in medicinal chemistry and crop protection. The compound’s CAS No. 1602959-02-3 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Users often inquire about its synthetic routes, solubility profiles, and commercial availability, highlighting its practical importance. Additionally, its potential role in targeted therapy and enzyme inhibition aligns with current trends in precision medicine.

The 2-methylquinoline scaffold in 2,2-difluoro-1-(2-methylquinolin-6-yl)ethan-1-amine is known for its pharmacophore properties, often exploited in the design of antimicrobial agents and kinase inhibitors. Recent publications emphasize its utility in fragment-based drug design (FBDD), where its rigid aromatic system and fluorine atoms contribute to optimal ligand-receptor interactions. This has led to increased interest in its patent literature and regulatory status, particularly in regions with stringent chemical safety guidelines.

From a technical perspective, CAS 1602959-02-3 exhibits notable physicochemical properties, including moderate lipophilicity and hydrogen-bonding capacity, which are critical for ADME optimization. Laboratories frequently explore its NMR spectra and HPLC purity data to ensure reproducibility in synthetic workflows. The compound’s stability under ambient conditions and compatibility with common reagents further bolster its appeal for scale-up processes.

Emerging discussions in green chemistry have also spotlighted 2,2-difluoro-1-(2-methylquinolin-6-yl)ethan-1-amine as a case study for sustainable fluorination techniques. Innovations such as electrochemical fluorination and catalyzed C-F bond formation are being evaluated to reduce the environmental footprint of its production. These advancements resonate with the broader push for eco-friendly synthetic methodologies, a topic frequently queried in scientific forums and industry reports.

In summary, 2,2-difluoro-1-(2-methylquinolin-6-yl)ethan-1-amine (CAS No. 1602959-02-3) represents a multifaceted compound with expanding applications across life sciences and specialty chemicals. Its integration into drug development pipelines and material innovation underscores its strategic value, while ongoing research continues to uncover new dimensions of its utility.